dimethyl 5-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)isophthalate

• IUPAC Name: dimethyl 5-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl)benzene-1,3-dicarboxylate
• InChI: InChI=1S/C19H17NO6/c1-25-18(23)11-6-12(19(24)26-2)8-13(7-11)20-16(21)14-9-3-4-10(5-9)15(14)17(20)22/h3-4,6-10,14-15H,5H2,1-2H3
• InChI Key: GBJQFOSTBJONDG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)N2C(=O)C3C4CC(C3C2=O)C=C4)C(=O)OC
• Molecular Formula: C19H17NO6
• Molecular Weight: 355.3 g/mol

Description

Dimethyl 5-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)isophthalate, also known as DMTDIP, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a member of the azatricyclo[5.2.1.0~2,6~]decane family, which is known to have a range of biological activities. In

Mechanism of Action

The mechanism of action of dimethyl 5-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)isophthalate is not fully understood, but it is believed to involve the modulation of certain signaling pathways in the body. In particular, dimethyl 5-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)isophthalate has been shown to modulate the activity of certain G protein-coupled receptors, which are involved in a range of physiological processes.
Biochemical and Physiological Effects:
dimethyl 5-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)isophthalate has a range of biochemical and physiological effects, depending on the specific application. In the field of medicinal chemistry, dimethyl 5-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)isophthalate has been shown to have anti-inflammatory and analgesic effects, and it has also been shown to reduce the production of certain cytokines that are involved in inflammation. In the field of neuroscience, dimethyl 5-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)isophthalate has been shown to modulate the activity of certain neurotransmitter receptors, which can lead to changes in synaptic transmission and neuronal activity. Additionally, dimethyl 5-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)isophthalate has been shown to have potential applications in the field of materials science, where it has been used as a building block for the synthesis of novel materials.

Advantages and Limitations for Lab Experiments

One of the main advantages of dimethyl 5-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)isophthalate is its versatility, which makes it suitable for a range of different applications. Additionally, dimethyl 5-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)isophthalate is relatively easy to synthesize, which makes it accessible to a wide range of researchers. However, there are also some limitations to the use of dimethyl 5-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)isophthalate in lab experiments. For example, the compound is relatively unstable and can decompose over time, which can make it difficult to work with in some applications. Additionally, the compound can be difficult to purify, which can lead to issues with reproducibility.

Future Directions

There are a range of future directions for the use of dimethyl 5-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)isophthalate in scientific research. One potential direction is in the field of medicinal chemistry, where it could be used as a starting point for the synthesis of novel anti-inflammatory and analgesic compounds. Additionally, dimethyl 5-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)isophthalate could be used as a building block for the synthesis of novel materials with unique properties. Finally, further research is needed to fully understand the mechanism of action of dimethyl 5-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)isophthalate, which could lead to the development of new therapeutic agents.

Synthesis Methods

The synthesis of dimethyl 5-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)isophthalate is a complex process that involves several steps. The first step is the synthesis of the azatricyclo[5.2.1.0~2,6~]decane ring system, which is achieved through a series of reactions involving cycloaddition and ring-opening reactions. The second step involves the introduction of the isophthalate moiety, which is achieved through a reaction between the azatricyclo[5.2.1.0~2,6~]decane ring system and isophthalic acid. The final step involves the introduction of the methyl groups, which is achieved through a reaction between the isophthalate moiety and dimethyl sulfate.

Scientific Research Applications

Dimethyl 5-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)isophthalate has a range of potential applications in scientific research. One of the most promising applications is in the field of medicinal chemistry, where it has been shown to have anti-inflammatory and analgesic properties. dimethyl 5-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)isophthalate has also been shown to have potential applications in the field of neuroscience, where it has been shown to modulate the activity of certain neurotransmitter receptors. Additionally, dimethyl 5-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)isophthalate has been shown to have potential applications in the field of materials science, where it has been used as a building block for the synthesis of novel materials.